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Compound of Interest

Compound Name: PF-00956980

Cat. No.: B610060

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial, immediate safety and logistical guidance for the handling of
PF-00956980, a potent, reversible, pan-Janus kinase (JAK) inhibitor. Due to the limited
availability of a specific Safety Data Sheet (SDS) for PF-00956980, this guidance is primarily
based on the safety protocols for Tofacitinib, a structurally and functionally similar JAK inhibitor.
[1] Itis imperative to handle PF-00956980 with the assumption that it carries similar health
risks.

Immediate Safety and Handling Precautions

Warning: PF-00956980 is suspected of damaging fertility or the unborn child and may be
harmful if swallowed.[2][3] All personnel must read and understand these safety precautions
before handling this compound.

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to prevent exposure. The following table
summarizes the required PPE for handling PF-00956980.
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Protection Type Specification Purpose
) Safety glasses with side To prevent eye contact with the
Eye Protection )
shields or goggles. compound.

Impermeable gloves (e.g.,

Hand Protection

To prevent skin contact.

nitrile).
) ] To protect skin and personal
Skin and Body Protection Laboratory coat. )
clothing.
Use in a well-ventilated area. A
) ) NIOSH-approved respirator To prevent inhalation of dust or

Respiratory Protection ) )

may be necessary if dust is aerosols.

generated.

First Aid Measures

In case of exposure, follow these immediate first aid protocols.

Exposure Route

First Aid Procedure

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the

upper and lower eyelids. Get medical attention.

[1]

Skin Contact

In case of contact, immediately flush skin with
plenty of water for at least 15 minutes while
removing contaminated clothing and shoes. Get

medical attention if irritation develops.[1]

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

Inhalation S ) )
breathing is difficult, give oxygen. Get medical
attention.

Do NOT induce vomiting. Never give anything

Ingestion by mouth to an unconscious person. Rinse

mouth with water. Get medical attention.[1]
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Operational and Disposal Plans

Strict adherence to the following operational and disposal procedures is essential to ensure a

safe laboratory environment.

Handling and Storage

» Handling: Avoid contact with eyes, skin, and clothing. Do not breathe dust. Use only in a
chemical fume hood.[4]

o Storage: Store in a tightly closed container. Keep in a cool, dry, well-ventilated area away
from incompatible substances.[1] Pfizer recommends storing Tofacitinib at 20°C to 25°C
(68°F to 77°F).[5]

Spill and Disposal Procedures

Procedure Guidance

Use appropriate personal protective equipment.
For solid spills, carefully sweep up and place in

) a sealed container for disposal. Avoid
Spill Cleanup generating dust. For liquid spills, absorb with an

inert material and place in a suitable container.

[6]

Dispose of waste in accordance with all
) applicable federal, state, and local
Waste Disposal ) ]
environmental regulations. Do not allow to enter

sewers or waterways.[2]

Experimental Workflow for Handling

The following diagram outlines the standard workflow for safely handling PF-00956980 in a
laboratory setting.
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Standard Laboratory Workflow for Handling PF-00956980.
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Mechanism of Action: JAK-STAT Signaling Pathway

PF-00956980 is an inhibitor of the Janus kinase (JAK) family of enzymes, which are critical
components of the JAK-STAT signaling pathway. This pathway transmits signals from
extracellular cytokines and growth factors to the cell nucleus, leading to changes in gene
expression.[7][8] Inhibition of JAK enzymes by PF-00956980 blocks this signaling cascade,

which is implicated in inflammatory and immune responses.

The following diagram illustrates the simplified JAK-STAT signaling pathway and the point of
inhibition by PF-00956980.
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Simplified JAK-STAT Signaling Pathway and Inhibition by PF-00956980.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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